N-[4-Acetyl-5-methyl-5-(naphthalene-2-sulfonylmethyl)-4,5-dihydro-[1,3,4]thiadiazol-2-yl]-acetamide

• Molecular Formula: C18H19N3O4S2
• Molecular Weight: 405.5 g/mol
• IUPAC Name: N-[4-acetyl-5-methyl-5-(naphthalen-2-ylsulfonylmethyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H19N3O4S2/c1-12(22)19-17-20-21(13(2)23)18(3,26-17)11-27(24,25)16-9-8-14-6-4-5-7-15(14)10-16/h4-10H,11H2,1-3H3,(H,19,20,22)
• InChI Key: RMOCWUVBESRSMH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=NN(C(S1)(C)CS(=O)(=O)C2=CC3=CC=CC=C3C=C2)C(=O)C

Description

N-[4-Acetyl-5-methyl-5-(naphthalene-2-sulfonylmethyl)-4,5-dihydro-[1,3,4]thiadiazol-2-yl]-acetamide, commonly known as AMT, is a synthetic compound that belongs to the family of thiadiazole derivatives. It has gained considerable attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of AMT is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the inflammatory response. It may also act as an antioxidant and protect against oxidative stress.
Biochemical and Physiological Effects:
AMT has been shown to reduce inflammation and pain in various animal models. It has also been found to reduce fever and inhibit the production of pro-inflammatory cytokines. In cancer cell lines, AMT has been shown to induce apoptosis and inhibit cell proliferation. Additionally, it has been found to protect against oxidative stress and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using AMT in lab experiments is its relatively low toxicity. It has been found to have a high therapeutic index, meaning that it is effective at low doses with minimal side effects. However, one limitation is that it is not very soluble in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on AMT. One area of interest is its potential as an anti-cancer agent. Further studies could explore its efficacy in different types of cancer and investigate its mechanism of action. Another area of interest is its neuroprotective effects. Research could focus on its potential use in the treatment of neurodegenerative diseases and explore its mechanism of action in more detail. Additionally, further studies could investigate the pharmacokinetics and pharmacodynamics of AMT to better understand its therapeutic potential.

Synthesis Methods

AMT can be synthesized through a multi-step process, starting with the reaction of 2-nitrobenzaldehyde with thiosemicarbazide to form 2-(1,3,4-thiadiazol-2-yl)benzaldehyde. This intermediate is then reacted with acetic anhydride to form N-acetyl-2-(1,3,4-thiadiazol-2-yl)benzamide. Finally, this compound is reacted with 2-(naphthalene-2-sulfonyl)ethyl chloride to form the desired product, AMT.

Scientific Research Applications

AMT has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. It also has potential as an anti-cancer agent, as it has been shown to inhibit the growth of various cancer cell lines. Additionally, AMT has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.